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Compound of Interest

Compound Name: Sulfometuron-methyl

Cat. No.: B1682517 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide on the synthesis and

purification of analytical grade sulfometuron-methyl (CAS No. 74222-97-2). It includes a

detailed experimental protocol for its synthesis from commercially available precursors, a

systematic workflow for purification to an analytical standard, and methods for its

characterization. The guide is supplemented with quantitative data tables and graphical

representations of the synthesis pathway, purification workflow, and its biochemical mechanism

of action to facilitate understanding and replication by chemistry professionals.

Introduction
Sulfometuron-methyl is a pre- and post-emergent sulfonylurea herbicide used for the broad-

spectrum control of annual and perennial broadleaf weeds and grasses in non-agricultural

sites.[1] Its mechanism of action involves the inhibition of the enzyme acetolactate synthase

(ALS), which is essential for the biosynthesis of branched-chain amino acids in plants.[2][3] For

research, regulatory, and quality control purposes, the availability of high-purity, analytical

grade sulfometuron-methyl is critical. An analytical standard serves as a reference material

for the quantification of the active ingredient in formulations and environmental samples, and

for toxicological studies.[4] This guide details a robust methodology for its synthesis and

subsequent purification to meet the stringent requirements of an analytical grade standard

(>98% purity).
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Synthesis of Sulfometuron-methyl
The primary industrial synthesis of sulfometuron-methyl involves the reaction of 2-

sulfonylisocyanate methylbenzoate with 2-amino-4,6-dimethylpyrimidine.[1][5] A practical

laboratory-scale adaptation involves the reaction of 2-carbomethoxybenzenesulfonyl chloride

with sodium cyanate to form the isocyanate in situ, which then reacts with the aminopyrimidine.

Synthesis Pathway
The synthesis is a one-pot reaction where 2-carbomethoxybenzenesulfonyl chloride reacts with

2-amino-4,6-dimethylpyrimidine in the presence of sodium cyanate.
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Caption: Chemical synthesis pathway for Sulfometuron-methyl.

Experimental Protocol: Synthesis
This protocol is adapted from established synthesis methods.[5]
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Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, add 2-amino-4,6-dimethylpyrimidine (7.0 g, 0.057 mol), sodium cyanate (6.0 g, 0.092

mol), and 2-carbomethoxybenzenesulfonyl chloride (13.5 g, 0.057 mol).

Solvent Addition: Add 60 mL of acetonitrile to the flask to create a slurry.

Reaction: Stir the mixture and heat to reflux (approximately 81°C) for 1 hour.

Precipitation: After 1 hour, remove the heat source and dilute the reaction mixture with 60 mL

of deionized water.

Isolation: Allow the mixture to cool to room temperature. The product will precipitate as a

solid.

Filtration and Washing: Collect the solid product by vacuum filtration. Wash the solid with 20

mL of deionized water to remove inorganic salts and other water-soluble impurities.

Drying: Dry the collected solid in a vacuum oven at 40-50°C to a constant weight. This yields

the crude sulfometuron-methyl.

Synthesis Data
The following table summarizes the typical results for the described synthesis.

Parameter Value Reference

Theoretical Yield 20.78 g Calculated

Actual Yield 16.0 g [5]

Percentage Yield 77.0% [5]

Initial Purity (HPLC) ~98% [5]

Appearance Colorless/White Solid [1]

Purification to Analytical Grade
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While the initial synthesis yields a product with ~98% purity, achieving analytical grade

(>98.5%, often >99%) requires further purification to remove unreacted starting materials, by-

products, and isomers. Recrystallization is a highly effective method for purifying solid organic

compounds.

Purification Workflow
The process involves dissolving the crude product in a suitable solvent system, filtering out

insoluble impurities, allowing the desired compound to crystallize upon cooling, and finally

isolating the pure crystals.
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Caption: General workflow for the purification of Sulfometuron-methyl.

Experimental Protocol: Recrystallization
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Solvent Selection: Based on solubility data, a mixed solvent system is often ideal.

Sulfometuron-methyl is soluble in solvents like acetone, acetonitrile, and dichloromethane,

and has low solubility in hexane.[1] A common recrystallization practice is to use a solvent in

which the compound is soluble when hot and less soluble when cold.[6] An acetonitrile/water

or acetone/water mixture is a suitable starting point.

Dissolution: Place the crude sulfometuron-methyl (e.g., 10.0 g) in an Erlenmeyer flask. Add

a minimal amount of the primary solvent (e.g., acetonitrile) and heat the mixture gently (e.g.,

to 60-70°C) with stirring until the solid dissolves completely.

Co-solvent Addition: If using a mixed system, slowly add the co-solvent (e.g., deionized

water) dropwise to the hot solution until the solution becomes slightly turbid (cloudy),

indicating saturation. Add a few more drops of the primary solvent to redissolve the

precipitate and ensure the solution is clear.

Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room

temperature. Slow cooling promotes the formation of larger, purer crystals.

Yield Maximization: Once at room temperature, place the flask in an ice bath or refrigerator

(0-4°C) for at least one hour to maximize the precipitation of the purified product.

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash them with a

small amount of the cold solvent mixture, and dry them under vacuum to a constant weight.

Analytical Characterization
To confirm the purity and identity of the final product, the following analytical techniques are

essential.
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Technique Purpose Expected Result

HPLC
Purity assessment and

quantification.

A single major peak with purity

>99%. Retention time should

match a known standard.

¹H NMR Structural confirmation.

The spectrum should show

characteristic peaks

corresponding to the protons

of the methyl, pyrimidine, and

benzoate groups.

Mass Spectrometry (MS) Molecular weight confirmation.

A molecular ion peak

corresponding to the exact

mass of sulfometuron-methyl

(C₁₅H₁₆N₄O₅S, Exact Mass:

364.0841).[7]

Melting Point Purity indicator.
A sharp melting point around

202°C.[2]

Mechanism of Action: ALS Inhibition
Understanding the biochemical target of sulfometuron-methyl is crucial for its application and

for toxicology studies. It acts by inhibiting acetolactate synthase (ALS), a key enzyme in the

biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine), which

are vital for protein synthesis and cell growth in plants.[3][8]
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Caption: Inhibition of the ALS enzyme by Sulfometuron-methyl.

Summary of Physicochemical Properties
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Property Value Reference(s)

Molecular Formula C₁₅H₁₆N₄O₅S [4]

Molecular Weight 364.38 g/mol [2]

Appearance White/Colorless solid [2]

Melting Point 202 °C [2]

Water Solubility 244 mg/L (at 25°C, pH 7) [1][2]

pKa 5.2 [2]

CAS Number 74222-97-2 [4]

Conclusion
This guide outlines a reliable and reproducible method for the synthesis of sulfometuron-
methyl and its subsequent purification to an analytical grade standard. The one-pot synthesis

provides a high yield of crude product, which can be effectively purified via recrystallization.

Adherence to the detailed protocols and confirmation of purity using the specified analytical

techniques will ensure the production of a high-quality reference material suitable for

demanding research and regulatory applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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